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Compound of Interest

Compound Name: KY-04031

Cat. No.: B1673881

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the preclinical data available for KY-
04031, a novel inhibitor of p21-activated kinase 4 (PAK4). The information presented herein is
collated from foundational studies to provide a detailed understanding of its mechanism of
action, potency, and anti-cancer effects in both laboratory and animal models.

Core Findings and Data Summary

KY-04031 has been identified as a potent and selective inhibitor of PAK4, a serine/threonine
kinase implicated in various oncogenic signaling pathways. The compound demonstrates
significant anti-proliferative and anti-invasive properties in cancer cell lines.

Table 1: In Vitro Efficacy of KY-04031

Parameter Value Cell Line Assay Type Reference

In vitro kinase

PAK4 1C50 0.79 uM - [1]
assay
Cell Viability Cell Proliferation
> 30 uM h-TERT-HPNE [1]
IC50 Assay

Signaling Pathway of PAK4 Inhibition
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PAK4 is a critical node in several signaling cascades that regulate cell proliferation, survival,
and motility. KY-04031 exerts its therapeutic effect by inhibiting the kinase activity of PAK4,
thereby disrupting these downstream pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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